Cas no 2060-64-2 (1-benzothiophene-5-carboxylic acid)

1-benzothiophene-5-carboxylic acid Properties

Names and Identifiers

• Benzo[b]thiophene-5-carboxylic acid
• BUTTPARK 98\04-76
• 5-CARBOXYBENZO[B]THIOPHENE
• 5-BENZOTHIOPHENECARBOXALDEHYDE
• 1-BENZOTHIOPHENE-5-CARBOXYLIC ACID
• 5-Benzothiophenecarboxylic acid
• 5-carboxybenzothiophene
• benzothiophene-5-carboxylic acid
• 1-benzothiophene-5-carboxylic acid
• FT-0648476
• CS-B1177
• AKOS003237296
• DTXSID90383672
• Z1198165376
• MFCD04974042
• EN300-99092
• SDCCGMLS-0066056.P001
• Benzo[b]thiophene-5-carboxylicacid
• F0001-0733
• F51397
• MB03434
• 2060-64-2
• SCHEMBL573187
• BS-13717
• W-206540
• A879538
• SY101391
• 1-benzothiophene-5-carboxylic acid, AldrichCPR
• DB-008756
• DTXCID60334696
• Benzo(b)thiophene-5-carboxylic acid
• +Expand

• MDL： MFCD04974042
• InChIKey： SNBYTKLWZRHESA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6O2S/c10-9(11)7-1-2-8-6(5-7)3-4-12-8/h1-5H,(H,10,11)
• SMILES： OC(=O)C1=CC2=C(SC=C2)C=C1

Computed Properties

• Exact Mass: 178.00900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 178.009
• Heavy Atom Count: 12
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 65.5A^2

Experimental Properties

• LogP: 2.59950
• PSA: 65.54000
• Refractive Index: 1.716
• Boiling Point: 376.2°Cat760mmHg
• Melting Point: 211-212 ºC (water )
• Flash Point: 181.3°C
• Solubility: Very slightly soluble (0.68 g/l) (25 º C),
• Density: 1.419±0.06 g/cm3 (20 ºC 760 Torr),

1-benzothiophene-5-carboxylic acid Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： 36

1-benzothiophene-5-carboxylic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%